1-(2-Chlorophenyl)-6-[(2s)-3,3,3-Trifluoro-2-Methylpropyl]-1,7-Dihydro-4h-Pyrazolo[3,4-D]pyrimidin-4-One

• IUPAC Name: 1-(2-chlorophenyl)-6-(3,3,3-trifluoro-2-methylpropyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12ClF3N4O/c1-8(15(17,18)19)6-12-21-13-9(14(24)22-12)7-20-23(13)11-5-3-2-4-10(11)16/h2-5,7-8H,6H2,1H3,(H,21,22,24)
• InChI Key: FFPXPXOAFQCNBS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NC2=C(C=NN2C3=CC=CC=C3Cl)C(=O)N1)C(F)(F)F
• Molecular Formula: C15H12ClF3N4O
• Molecular Weight: 356.73 g/mol

Description

BAY 73-6691 racemate is a chemical compound known for its role as a phosphodiesterase 9 inhibitor. This compound has been studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer’s disease .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BAY 73-6691 racemate involves multiple steps, starting from commercially available starting materialsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of BAY 73-6691 racemate follows similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and environmental safety. This includes the use of large-scale reactors, continuous flow processes, and advanced purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

BAY 73-6691 racemate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures, specific pH levels, and the use of catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

BAY 73-6691 racemate has a wide range of scientific research applications:

Chemistry: Used as a tool compound to study phosphodiesterase 9 inhibition and its effects on cyclic nucleotide signaling pathways.

Biology: Employed in cellular and molecular biology research to investigate its effects on cellular processes and signaling pathways.

Medicine: Studied for its potential therapeutic applications in treating neurodegenerative diseases, particularly Alzheimer’s disease.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery .

Mechanism of Action

BAY 73-6691 racemate exerts its effects by selectively inhibiting phosphodiesterase 9. This inhibition leads to an increase in cyclic guanosine monophosphate levels, which in turn modulates various signaling pathways. The compound’s mechanism of action involves binding to the active site of phosphodiesterase 9, preventing the hydrolysis of cyclic guanosine monophosphate .

Comparison with Similar Compounds

Similar Compounds

BAY 58-2667: Another phosphodiesterase inhibitor with different selectivity and potency.

BAY 41-2272: A compound that also modulates cyclic guanosine monophosphate signaling but through a different mechanism .

Uniqueness

BAY 73-6691 racemate is unique due to its high selectivity for phosphodiesterase 9 and its potential therapeutic applications in neurodegenerative diseases. Its ability to efficiently penetrate cells and inhibit intracellular phosphodiesterase 9 activity sets it apart from other similar compounds .